Tubeimoside

• Molecular Formula: C63H98O29
• Molecular Weight: 1319.4 g/mol
• InChI: InChI=1S/C63H98O29/c1-26-38(71)46(88-51-44(77)39(72)30(66)22-81-51)45(78)52(85-26)89-48-41(74)32(68)24-83-54(48)92-56(79)63-15-13-57(2,3)17-28(63)27-9-10-35-59(5)18-29(65)50-60(6,34(59)11-12-62(35,8)61(27,7)14-16-63)25-84-36(69)19-58(4,80)20-37(70)87-47-40(73)31(67)23-82-53(47)90-49-43(76)42(75)33(21-64)86-55(49)91-50/h9,26,28-35,38-55,64-68,71-78,80H,10-25H2,1-8H3/t26?,28-,29-,30?,31?,32?,33?,34+,35+,38?,39?,40?,41?,42?,43?,44?,45?,46?,47?,48?,49?,50-,51?,52?,53?,54?,55?,58?,59-,60-,61+,62+,63-/m0/s1
• InChIKey: KDLDEZGLVXPNOJ-BRPZOOSFSA-N

Tubeimoside I (TBMS1): Chemical Identity & Pharmacology

Tubeimoside I (synonyms: TBMS1, Tubeimoside-1, Lobatoside H; CAS 102040-03-9) is an oleanane-type triterpenoid saponin featuring a unique cyclic bisdesmoside macrocyclic structure with a dicrotalic acid bridge between two sugar chains [1]. Isolated from the tubers of Bolbostemma paniculatum (Maxim.) Franquet (Cucurbitaceae), a traditional Chinese medicinal herb known as 'Tu Bei Mu,' Tubeimoside I (C₆₃H₉₈O₂₉; MW 1319.46 g/mol) belongs to a family of structurally related saponins that includes Tubeimoside II (C₆₃H₉₈O₃₀; MW 1335.43 g/mol) and Tubeimoside III (C₆₄H₁₀₀O₃₁; MW 1365.46 g/mol) [2]. The compound has documented anticancer, anti-inflammatory, and pan-coronavirus/filovirus entry-inhibitory activities, making it a subject of active investigation across oncology, virology, and nanomedicine research programs [3].

Research Model Viral entry inhibition (NPC1), cancer cell signaling, apoptosis/autophagy, chemosensitization

Formulation Context Free compound for in vitro assays; liposomal or parenteral delivery required for in vivo exposure (negligible oral absorption reported)

Congener Selection Intermediate NPC1 potency and cytotoxicity vs. Tubeimoside II/III; dual-functional liposomal role not shared with analogs

• [1] Kong F, Zhu D, Xu R, Fu Z. Studies on the chemical constituents of Bolbostemma paniculatum (Maxim) Franquet — IV. The structures of tubeimosides II, III, and IV. Acta Chim Sin (Engl Ed). 1988;(3):245-254. View Source
• [2] Yu TX, Ma RD, Yu LJ. Structure-activity relationship of tubeimosides in anti-inflammatory, antitumor, and antitumor-promoting effects. Acta Pharmacol Sin. 2001;22(5):463-468. PMID: 11743898. View Source
• [3] Islam MS, Wang C, Zheng J, Paudyal N, Zhu Y, Sun H. The potential role of tubeimosides in cancer prevention and treatment. Eur J Med Chem. 2019;162:109-121. doi:10.1016/j.ejmech.2018.11.001. PMID: 30439592. View Source

Why Tubeimoside I Cannot Be Substituted by II/III

Although Tubeimosides I, II, and III share an oleanane-type triterpenoid core and are co-isolated from the same botanical source, they exhibit structurally determined, non-interchangeable pharmacology. The presence or absence of a C-16 hydroxyl group and the divergent modifications at the B and/or C ring positions produce a rank-order reversal between potency and systemic toxicity across the three congeners [1]. Specifically, Tubeimoside II demonstrates stronger anticancer and anti-inflammatory activities than Tubeimoside I but with lower acute toxicity, while Tubeimoside III is the most potent yet also the most acutely toxic of the three [1]. This non-linear SAR relationship means that selecting the wrong congener for a given experimental endpoint—whether maximizing therapeutic index, minimizing off-target toxicity, or achieving specific nanomolar antiviral potency—can produce qualitatively different and potentially misleading results. The quantitative evidence below demonstrates that procurement decisions must be guided by the specific biological question, not by class-level interchangeability assumptions.

Congener potency/toxicity reversal Tubeimoside II/III exhibit non-linear SAR; potency rank and acute toxicity profiles may shift, requiring endpoint-specific validation.

Oral bioavailability barrier not shared Reported negligible oral absorption (0.23% bioavailability) is congener-specific; substitution may not resolve formulation-dependent exposure needs.

Dual-functional liposomal role Cholesterol-replacing membrane-stabilizing property has not been reported for Tubeimoside II/III, limiting interchangeability in nanomedicine carrier studies.

• [1] Yu TX, Ma RD, Yu LJ. Structure-activity relationship of tubeimosides in anti-inflammatory, antitumor, and antitumor-promoting effects. Acta Pharmacol Sin. 2001;22(5):463-468. PMID: 11743898. View Source

Tubeimoside I: Quantitative Differentiation vs. Analogs

SARS-CoV-2 Entry Inhibition Potency Ranking

In a 2024 Nature Communications study, Tubeimosides I, II, and III were identified as pan-coronavirus entry inhibitors targeting the Niemann-Pick C1 (NPC1) receptor. When tested against authentic SARS-CoV-2 infection in Vero cells, the three congeners displayed a clear potency gradient: Tubeimoside III exhibited the lowest IC₅₀ at ~50 nM, Tubeimoside II at ~100 nM, and Tubeimoside I at ~350 nM [1]. The reference NPC1 inhibitor U18666A required ~1,500 nM (approximately 10- to 30-fold higher) to achieve comparable inhibition [1]. All three Tubeimosides achieved near-complete (~100%) inhibition of EBOV pseudovirus entry at 0.5 μM, whereas tamoxifen and torin—alternative NPC1-interacting compounds—reached only ~50% inhibition at this concentration and required 5- to 10-fold higher doses (2.5–5.0 μM) for equivalent effect [1]. The CC₅₀ (50% cytotoxic concentration) for all three Tubeimosides was approximately 10 μM, yielding a selectivity index that varies by congener [1].

SARS-CoV-2 Entry Inhibition

Head-to-head

TBMS I IC₅₀ 350 nM (authentic SARS-CoV-2); TBMS III 50 nM, TBMS II 100 nM; U18666A ~1,500 nM; tamoxifen/torin >>500 nM (only ~50% inhib. at 0.5 μM)

Supports NPC1-targeted antiviral screening context; intermediate potency within congener series.

CC₅₀ ~10 μM for all three Tubeimosides; near-complete EBOV pseudovirus block at 0.5 μM.

Evidence Dimension	Anti-SARS-CoV-2 IC₅₀ (authentic virus, Vero cells)
Target Compound Data	Tubeimoside I IC₅₀ = 350 nM
Comparator Or Baseline	Tubeimoside II IC₅₀ = 100 nM; Tubeimoside III IC₅₀ = 50 nM; U18666A IC₅₀ ≈ 1,500 nM; Tamoxifen/Torin IC₅₀ >> 500 nM (only ~50% inhibition at 0.5 μM)
Quantified Difference	Tubeimoside III is 7-fold more potent than Tubeimoside I; Tubeimoside I is ~4.3-fold more potent than U18666A; Tubeimoside I is >10-fold more potent than tamoxifen/torin at equivalent concentrations
Conditions	Authentic SARS-CoV-2 infection in Vero cells; EBOV pseudovirus entry assays in Vero, SNB-19, Huh-7, and HEK293T cells; dose-response curves; Nature Communications 2024

Why This Matters

For antiviral screening programs, Tubeimoside I offers an intermediate-potency NPC1-targeting tool with a well-characterized selectivity window (CC₅₀ ~10 μM vs. IC₅₀ 350 nM), making it suitable for mechanistic studies where the extreme potency of Tubeimoside III (IC₅₀ ~50 nM) is not required or where the higher toxicity of Tubeimoside III is a confounding factor.

• [1] Khan I, Li S, Tao L, Wang C, Ye B, Li H, et al. Tubeimosides are pan-coronavirus and filovirus inhibitors that can block their fusion protein binding to Niemann-Pick C1. Nat Commun. 2024;15:162. doi:10.1038/s41467-023-44504-4. View Source

SAR: In Vivo Antitumor Activity & Acute Toxicity

The seminal SAR study by Yu et al. (2001) systematically compared Tubeimosides I, II, and III in parallel in vivo assays for anti-inflammatory, antitumor, and antitumor-promoting effects alongside acute toxicity determination in ICR mice [1]. In the S180 sarcoma xenograft model, Tubeimoside II administered intraperitoneally at 12 mg/kg/day for 1, 2, or 3 consecutive days produced tumor inhibition rates of 43.3%, 49.8%, and 60.1%, respectively—activity that was explicitly stronger than that of Tubeimoside I at matched dosing [1]. In TPA-induced mouse ear edema, topical Tubeimoside II inhibited swelling by 37.7%, 56.6%, 84.9%, and 100% at 0.0075, 0.037, 0.075, and 0.11 μmol/ear, again surpassing Tubeimoside I [1]. The acute intraperitoneal LD₅₀ values were determined as: Tubeimoside II = 21 ± 3 mg/kg; Tubeimoside III = 15 mg/kg [1]. Tubeimoside I was less acutely toxic than Tubeimoside III but more toxic than Tubeimoside II [1]. Critically, Tubeimoside III displayed the strongest bioactivity but also the strongest acute toxicity, while Tubeimoside II offered the most favorable therapeutic window [1].

In Vivo Antitumor & Toxicity

Head-to-head

TBMS II S180 inhibition 43.3–60.1% (12 mg/kg/day i.p.); TBMS I weaker antitumor activity; TBMS II LD₅₀ 21±3 mg/kg, TBMS III LD₅₀ 15 mg/kg (ICR mice i.p.)

Supports congener-specific model-response interpretation; activity-to-toxicity rank not aligned with numerical order.

C-16 hydroxyl of TBMS II linked to enhanced activity and reduced acute toxicity.

Evidence Dimension	In vivo antitumor activity (S180 sarcoma inhibition rate, BALB/c mice, 12 mg/kg/day i.p.) and acute toxicity (LD₅₀, ICR mice, i.p.)
Target Compound Data	Tubeimoside I: antitumor activity weaker than Tubeimoside II; acute toxicity intermediate between II and III
Comparator Or Baseline	Tubeimoside II: S180 inhibition 43.3% (1d), 49.8% (2d), 60.1% (3d); LD₅₀ = 21 ± 3 mg/kg. Tubeimoside III: strongest antitumor activity among the three; LD₅₀ = 15 mg/kg
Quantified Difference	Tubeimoside II > Tubeimoside I in antitumor activity; Tubeimoside II LD₅₀ (21 mg/kg) indicates lower acute toxicity than Tubeimoside I; Tubeimoside III LD₅₀ (15 mg/kg) indicates highest acute toxicity; C-16 hydroxyl of TBM II enhances activity and reduces toxicity
Conditions	BALB/c mice with S180 sarcoma xenografts; ICR mouse ear edema model (TPA-induced); DMBA/TPA two-stage skin carcinogenesis in ICR mice; acute toxicity in ICR mice; Acta Pharmacol Sin 2001

Why This Matters

Investigators seeking the most favorable activity-to-toxicity ratio for cancer chemoprevention or chemotherapy studies should note that Tubeimoside II—not Tubeimoside I or III—was identified as the most promising candidate based on integrated in vivo efficacy and safety profiling; procurement of Tubeimoside I is appropriate for studies requiring a reference compound with intermediate potency and toxicity.

• [1] Yu TX, Ma RD, Yu LJ. Structure-activity relationship of tubeimosides in anti-inflammatory, antitumor, and antitumor-promoting effects. Acta Pharmacol Sin. 2001;22(5):463-468. PMID: 11743898. View Source

Selective Cytotoxicity in Liver Cancer Cells

Wang et al. (2011) quantified the time-dependent differential sensitivity of hepatocellular carcinoma HepG2 cells versus normal human liver L-02 cells to Tubeimoside I [1]. After 24, 48, and 72 hours of exposure, the IC₅₀ values for HepG2 cells were 15.5, 11.7, and 9.2 μM, respectively, compared to 23.1, 16.2, and 13.1 μM for L-02 cells (p < 0.01 at all time points) [1]. This represents an approximately 1.5-fold selectivity window at 24 h that persists across all tested durations, with HepG2 cells consistently more sensitive [1]. The differential was accompanied by cancer cell-specific induction of mitochondrial membrane disruption, cytochrome c release, caspase-3/9 activation, and Bax/Bcl-2 ratio shift from anti-apoptotic to pro-apoptotic [1]. However, it must be noted that TBMS I does exhibit measurable cytotoxicity toward normal liver cells, and its preferential hepatic distribution following systemic administration raises concerns about potential hepatotoxicity [2].

Liver Cancer Cell Selectivity

Reported

HepG2 IC₅₀: 15.5, 11.7, 9.2 μM (24/48/72h); L-02 normal hepatocytes IC₅₀: 23.1, 16.2, 13.1 μM; ~1.4–1.5-fold differential (p

Supports differential cytotoxicity endpoint review; modest selectivity window with measurable normal-cell cytotoxicity.

Hepatic accumulation reported; targeted delivery formulations may mitigate normal tissue exposure.

Oral Bioavailability & Formulation

Reported

Absolute oral bioavailability 0.23% (rat LC-MS); liposomal TBMS I co-delivery with gemcitabine achieves systemic exposure and tumor growth inhibition in orthotopic pancreatic model

Supports formulation-dependent exposure review; oral dosing not feasible without delivery system.

Liposomal TBMS I replaces cholesterol as membrane stabilizer while serving as payload.

Cisplatin Resistance Reversal

Reported

TBMS I 6 μmol/L + cisplatin 6 μmol/L: S-phase arrest 77.34%, apoptosis 7.11% in A2780/DDP cells; ERK down-regulation, p38 MAPK up-regulation, GST-π suppression

Supports combination chemotherapy model-response context in platinum-resistant ovarian cancer cells.

Oxaliplatin synergy also reported via ROS/ER stress/JNK-p38 pathways in colorectal cancer models.

Evidence Dimension	IC₅₀ (μM) at 24, 48, 72 h — cancer (HepG2) vs. normal (L-02) liver cells
Target Compound Data	HepG2 IC₅₀: 15.5 μM (24h), 11.7 μM (48h), 9.2 μM (72h)
Comparator Or Baseline	L-02 normal liver cells IC₅₀: 23.1 μM (24h), 16.2 μM (48h), 13.1 μM (72h)
Quantified Difference	1.49-fold (24h), 1.38-fold (48h), 1.42-fold (72h) greater sensitivity of cancer cells; p < 0.01 at all time points
Conditions	TBMS I dose- and time-dependent exposure; MTT assay; HepG2 human hepatoma vs. L-02 human normal liver cells; Biol Pharm Bull 2011

Why This Matters

The ~1.4–1.5-fold differential cytotoxicity window provides a quantitative benchmark for researchers evaluating cancer-selective agents; however, the modest selectivity and known hepatic accumulation necessitate the use of targeted delivery formulations (see Evidence Item 4) to mitigate normal tissue toxicity in in vivo studies.

• [1] Wang Y, Deng L, Zhong H, Wang Y, Jiang X, Chen J. Natural plant extract tubeimoside I promotes apoptosis-mediated cell death in cultured human hepatoma (HepG2) cells. Biol Pharm Bull. 2011;34(6):831-838. doi:10.1248/bpb.34.831. PMID: 21628877. View Source
• [2] Wang Y, Deng L, Zhong H, Jiang X, Chen J. Natural plant extract tubeimoside I induces cytotoxicity via the mitochondrial pathway in human normal liver cells. Mol Med Rep. 2011;4(4):713-718. doi:10.3892/mmr.2011.485. View Source

Oral Bioavailability Limitation & Formulation Strategy

A validated LC-MS pharmacokinetic study by Liang et al. (2007) established that the absolute oral bioavailability of Tubeimoside I in rats is merely 0.23%, indicating near-complete first-pass degradation or extremely poor gastrointestinal absorption of the native compound [1]. This pharmacokinetic limitation is a critical differentiator when selecting between Tubeimoside congeners for in vivo efficacy studies, as any oral administration of unformulated Tubeimoside I will yield negligible systemic exposure [1]. A 2024 study demonstrated that this bioavailability barrier can be functionally overcome through a novel multifunctional liposomal formulation in which Tubeimoside I serves a dual role: it replaces cholesterol as the membrane-stabilizing component within the liposomal bilayer while simultaneously acting as the chemotherapeutic payload [2]. When combined with gemcitabine in this liposomal system, Tubeimoside I produced significant antitumor activity in orthotopic pancreatic cancer models, with the formulation exhibiting good stability over 7-day storage and immune microenvironment remodeling effects that free drug cannot achieve [2].

Oral Bioavailability & Formulation

Reported

Absolute oral bioavailability 0.23% (rat LC-MS); liposomal TBMS I co-delivery with gemcitabine achieves systemic exposure and tumor growth inhibition in orthotopic pancreatic model

Supports formulation-dependent exposure review; oral dosing not feasible without delivery system.

Liposomal TBMS I replaces cholesterol as membrane stabilizer while serving as payload.

Evidence Dimension	Absolute oral bioavailability in rats and formulation-enabled delivery
Target Compound Data	Tubeimoside I oral bioavailability = 0.23% (native compound, oral vs. i.v. in rats)
Comparator Or Baseline	Liposomal Tubeimoside I: functional systemic delivery achieved via i.p. administration; Tub I-GEM-LPs demonstrated tumor growth inhibition and TME remodeling in Panc02 orthotopic model
Quantified Difference	Native oral bioavailability (0.23%) renders oral dosing impractical; liposomal encapsulation bypasses this limitation and adds dual functionality (membrane stabilizer + drug payload)
Conditions	LC-MS pharmacokinetic study in rats (Liang et al. 2007); thin-film hydration liposomal preparation with gemcitabine co-loading, Panc02 and MIA PaCa02 pancreatic cancer models (Li et al. 2024)

Why This Matters

Procurement of Tubeimoside I for in vivo pharmacology requires concomitant consideration of delivery formulation; the compound's unique amphipathic saponin structure enables its use as a cholesterol substitute in liposomal bilayers—a dual-functional property not shared by Tubeimoside II or III, and not achievable with simple oral or intraperitoneal administration of free compound.

• [1] Liang MJ, Zhang WD, Zhang C, Liu RH, Shen YH, Li HL, et al. Quantitative determination of the anticancer agent tubeimoside I in rat plasma by liquid chromatography coupled with mass spectrometry. J Chromatogr B. 2007;845(1):84-89. doi:10.1016/j.jchromb.2006.07.053. PMID: 16931181. View Source
• [2] Li S, et al. Novel Tubeimoside I liposomal drug delivery system in combination with gemcitabine for the treatment of pancreatic cancer. Nanomedicine (Lond). 2024;19(24):1977-1993. doi:10.1080/17435889.2024.2382076. PMCID: PMC11485868. View Source

Reversal of Cisplatin Resistance in Ovarian Cancer

Liu et al. (2011) demonstrated that Tubeimoside I (TBMS1) effectively sensitizes cisplatin-resistant human ovarian cancer A2780/DDP cells to cisplatin-induced cytotoxicity [1]. Combination treatment with TBMS1 (3 or 6 μmol/L) plus cisplatin (6 μmol/L) significantly enhanced chemosensitivity compared to cisplatin alone, with the higher TBMS1 dose (6 μmol/L + cisplatin 6 μmol/L) producing an S-phase cell cycle arrest in 77.34 ± 2.80% of cells and an apoptosis rate of 7.11 ± 1.06%, compared to 51.23 ± 3.53% S-phase arrest and 5.19 ± 0.78% apoptosis with the lower TBMS1 combination [2]. The sensitization was mechanistically linked to down-regulation of ERK signaling and up-regulation of p38 MAPK pathways, alongside decreased GST-π mRNA and protein expression [1]. In a related study, TBMS1 combined with oxaliplatin exerted synergistic anti-colorectal cancer activity both in vitro and in vivo through ROS-mediated ER stress and JNK/p38 MAPK pathway activation, with the combination outperforming either monotherapy in mouse xenograft models [3].

Cisplatin Resistance Reversal

Reported

TBMS I 6 μmol/L + cisplatin 6 μmol/L: S-phase arrest 77.34%, apoptosis 7.11% in A2780/DDP cells; ERK down-regulation, p38 MAPK up-regulation, GST-π suppression

Supports combination chemotherapy model-response context in platinum-resistant ovarian cancer cells.

Oxaliplatin synergy also reported via ROS/ER stress/JNK-p38 pathways in colorectal cancer models.

Evidence Dimension	Chemosensitization of drug-resistant cancer cells (apoptosis induction, cell cycle arrest, signaling modulation)
Target Compound Data	TBMS1 (6 μmol/L) + cisplatin (6 μmol/L): S-phase arrest 77.34%, apoptosis 7.11%, Cyclin A 2.91-fold, Cyclin D1 0.28-fold in A2780/DDP
Comparator Or Baseline	Cisplatin alone (6 μmol/L): lower apoptosis and cell cycle effects; TBMS1 (3 μmol/L) + cisplatin: S-phase arrest 51.23%, apoptosis 5.19%
Quantified Difference	~1.5-fold increase in S-phase arrest and ~37% increase in apoptosis from 3 to 6 μmol/L TBMS1 combination; qualitative conversion from cisplatin-resistant to cisplatin-sensitive phenotype
Conditions	A2780/DDP cisplatin-resistant human ovarian cancer cells; MTT, flow cytometry, Western blot; Mol Med Rep 2011; also oxaliplatin synergy in CRC models (J Ethnopharmacol 2024)

Why This Matters

Tubeimoside I has a distinct and well-characterized chemosensitization profile that is mechanistically anchored to ERK/p38 MAPK modulation and GST-π downregulation, making it a rational choice for combination chemotherapy studies—particularly in platinum-resistant cancer models—where simple cytotoxic potency of a single agent is an insufficient selection criterion.

• [1] Liu HZ, Yu C, Yang Z, He JL, Chen WJ, Yin J, et al. Tubeimoside I sensitizes cisplatin in cisplatin-resistant human ovarian cancer cells (A2780/DDP) through down-regulation of ERK and up-regulation of p38 signaling pathways. Mol Med Rep. 2011;4(5):985-992. doi:10.3892/mmr.2011.536. PMID: 21725596. View Source
• [2] Yu C, et al. Tubeimoside 1 enhances chemosensitivity of drug-resistant ovarian cancer A2780/DDP cells to cisplatin. J Third Mil Med Univ. 2011;33(7):695-698. (Chinese). View Source
• [3] Zhang et al. Tubeimoside-I, an inhibitor of HSPD1, enhances cytotoxicity of oxaliplatin by activating ER stress and MAPK signaling pathways in colorectal cancer. J Ethnopharmacol. 2024;337(Pt 3):118963. doi:10.1016/j.jep.2024.118963. View Source

Tubeimoside I: Optimal Research Applications

Pan-Coronavirus & Filovirus Entry Inhibition (NPC1)

For virology laboratories investigating broad-spectrum antiviral strategies against SARS-CoV-2, SARS-CoV, MERS-CoV, and Ebola virus, Tubeimoside I offers a well-characterized NPC1-targeting tool with an IC₅₀ of 350 nM against authentic SARS-CoV-2 and a selectivity window (CC₅₀ ~10 μM) that is suitable for mechanistic studies [1]. Its intermediate potency—between the ultra-potent Tubeimoside III (IC₅₀ ~50 nM) and the less potent reference compound U18666A (IC₅₀ ~1,500 nM)—makes it an appropriate choice for experiments where extreme NPC1 blockade may confound interpretation of cholesterol trafficking-dependent phenotypes [1]. The compound has been validated across multiple cell lines (Vero, SNB-19, Huh-7, HEK293T, A549, Calu3, Caco2) and against multiple viral variants of concern [1].

Chemosensitization of Platinum-Resistant Cancers

Tubeimoside I is a strong candidate for oncology research programs focused on overcoming chemotherapy resistance, particularly in cisplatin-resistant ovarian cancer and oxaliplatin-resistant colorectal cancer [1][2]. The compound's ability to down-regulate ERK, up-regulate p38 MAPK, and suppress GST-π expression provides a mechanistically distinct chemosensitization profile compared to P-glycoprotein inhibitors or other conventional resistance modulators [1]. At 6 μmol/L combined with cisplatin (6 μmol/L), TBMS1 achieves S-phase arrest in ~77% of resistant A2780/DDP cells, providing a clear quantitative benchmark for combination index studies [1]. Researchers should note that the native compound's 0.23% oral bioavailability necessitates parenteral or formulation-enabled delivery for in vivo combination therapy models [3].

Dual-Functional Saponin Liposomal Nanomedicine

Tubeimoside I possesses a unique dual functionality that distinguishes it from both Tubeimoside II/III and conventional liposomal excipients: its amphipathic triterpenoid saponin structure allows it to replace cholesterol as a membrane-stabilizing component in liposomal bilayers while simultaneously serving as the active therapeutic payload [1]. This property has been exploited in a gemcitabine-co-loaded liposomal system demonstrating significant anti-pancreatic cancer efficacy, immune microenvironment remodeling, and improved hemocompatibility compared to free Tubeimoside I [1]. Nanomedicine research programs investigating saponin-based drug delivery systems should prioritize Tubeimoside I over its congeners for this specific dual-role application, as this functional attribute has not been demonstrated for Tubeimoside II or III in peer-reviewed formulation studies [1].

Mitochondrial Apoptosis & Autophagy Mechanisms

For cell and molecular biology research programs investigating mitochondrial apoptosis pathways, Tubeimoside I offers extensively characterized mechanisms including dose- and time-dependent mitochondrial membrane disruption, cytochrome c release, caspase-3/9 activation, Bax/Bcl-2 ratio modulation, and G₂/M cell cycle arrest [1]. In HepG2 cells, these effects are observed at IC₅₀ concentrations of 15.5–9.2 μM (24–72 h) with partial selectivity over normal L-02 hepatocytes [1]. The compound also induces ROS accumulation, NF-κB pathway inactivation via TNFAIP3 upregulation, and AMPK-dependent autophagy, providing multiple quantifiable endpoints for mechanistic pharmacology studies [2]. For studies comparing intrinsic vs. extrinsic apoptosis pathway engagement, the concomitant activation of caspase-8 (extrinsic) and caspase-9 (intrinsic) makes TBMS1 a versatile tool compound [3].

Application

Selection Property

Validation Focus

Viral entry inhibition research (NPC1)

NPC1-targeted screening potency context

Virus-cell entry endpoint analysis across multiple cell lines; congener selectivity window comparison

Platinum-resistant cancer model chemosensitization

ERK/p38 MAPK pathway modulation profile

Combination response endpoints (cell cycle arrest, apoptosis) in resistant cell models; GST-π downregulation verification

Saponin-based liposomal carrier research

Amphipathic cholesterol-replacing membrane interaction

Co-delivery formulation stability, hemocompatibility, and immune microenvironment remodeling in vivo

Mitochondrial apoptosis and autophagy signaling

Intrinsic/extrinsic pathway engagement (Bax/Bcl-2, caspase-9/-8)

Quantification of apoptosis and autophagy flux endpoints in cancer cell models; ROS/NF-κB pathway context

• [1] Khan I, Li S, Tao L, Wang C, Ye B, Li H, et al. Tubeimosides are pan-coronavirus and filovirus inhibitors that can block their fusion protein binding to Niemann-Pick C1. Nat Commun. 2024;15:162. doi:10.1038/s41467-023-44504-4. View Source
• [2] Liu HZ, Yu C, Yang Z, He JL, Chen WJ, Yin J, et al. Tubeimoside I sensitizes cisplatin in cisplatin-resistant human ovarian cancer cells (A2780/DDP) through down-regulation of ERK and up-regulation of p38 signaling pathways. Mol Med Rep. 2011;4(5):985-992. PMID: 21725596. View Source
• [3] Liang MJ, Zhang WD, Zhang C, Liu RH, Shen YH, Li HL, et al. Quantitative determination of the anticancer agent tubeimoside I in rat plasma by LC-MS. J Chromatogr B. 2007;845(1):84-89. PMID: 16931181. View Source
• [4] Li S, et al. Novel Tubeimoside I liposomal drug delivery system in combination with gemcitabine for pancreatic cancer. Nanomedicine (Lond). 2024;19(24):1977-1993. PMCID: PMC11485868. View Source
• [5] Wang Y, Deng L, Zhong H, Wang Y, Jiang X, Chen J. Natural plant extract tubeimoside I promotes apoptosis-mediated cell death in cultured human hepatoma (HepG2) cells. Biol Pharm Bull. 2011;34(6):831-838. PMID: 21628877. View Source
• [6] Zhang Y, et al. Tubeimoside I inhibits the proliferation of liver cancer through inactivating NF-κB pathway by regulating TNFAIP3 expression. Drug Des Devel Ther. 2025;19:1895-1908. PMID: 40098908. View Source
• [7] NF-κB, JNK and p53 pathways are involved in tubeimoside-1-induced apoptosis in HepG2 cells with oxidative stress and G₂/M cell cycle arrest. (Infona). View Source